molecular formula C21H13ClF4N2O2 B6158270 2-{5-[2-chloro-4-(trifluoromethoxy)phenyl]furan-2-yl}-4-(4-fluorophenyl)-5-methyl-1H-imidazole CAS No. 1935723-23-1

2-{5-[2-chloro-4-(trifluoromethoxy)phenyl]furan-2-yl}-4-(4-fluorophenyl)-5-methyl-1H-imidazole

Cat. No. B6158270
CAS RN: 1935723-23-1
M. Wt: 436.8
InChI Key:
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Description

2-{5-[2-chloro-4-(trifluoromethoxy)phenyl]furan-2-yl}-4-(4-fluorophenyl)-5-methyl-1H-imidazole is a useful research compound. Its molecular formula is C21H13ClF4N2O2 and its molecular weight is 436.8. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-chloro-4-(trifluoromethoxy)phenylfuran-2-carbaldehyde, which is synthesized from 2-chloro-4-(trifluoromethoxy)phenylboronic acid and furfural. The second intermediate is 4-(4-fluorophenyl)-5-methyl-1H-imidazole-2-carbaldehyde, which is synthesized from 4-fluoroaniline and 2-methylimidazole. These two intermediates are then coupled using a Suzuki coupling reaction to form the final product.", "Starting Materials": [ "2-chloro-4-(trifluoromethoxy)phenylboronic acid", "furfural", "4-fluoroaniline", "2-methylimidazole" ], "Reaction": [ "Synthesis of 2-chloro-4-(trifluoromethoxy)phenylfuran-2-carbaldehyde:", "- React 2-chloro-4-(trifluoromethoxy)phenylboronic acid with furfural in the presence of a palladium catalyst and a base to form the corresponding aldehyde intermediate.", "- Purify the intermediate by column chromatography.", "Synthesis of 4-(4-fluorophenyl)-5-methyl-1H-imidazole-2-carbaldehyde:", "- React 4-fluoroaniline with 2-methylimidazole in the presence of a base to form the corresponding imidazole intermediate.", "- Oxidize the imidazole intermediate to the corresponding aldehyde using an oxidizing agent such as PCC.", "- Purify the intermediate by column chromatography.", "Suzuki coupling reaction:", "- Combine the two intermediates in the presence of a palladium catalyst, a base, and a coupling agent such as K2CO3.", "- Heat the reaction mixture to reflux and stir for several hours.", "- Purify the final product by column chromatography." ] }

CAS RN

1935723-23-1

Molecular Formula

C21H13ClF4N2O2

Molecular Weight

436.8

Purity

95

Origin of Product

United States

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